Cas no 2352035-19-7 (2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid)

2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid is a specialized organic compound featuring a benzyloxycarbonyl (Cbz) protecting group and an isopropoxy-substituted phenyl moiety. Its structure combines a protected amino acid backbone with an aromatic ether, making it valuable in peptide synthesis and medicinal chemistry applications. The Cbz group offers selective deprotection under mild conditions, while the isopropoxy phenyl side chain may enhance lipophilicity, influencing binding affinity in drug design. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, where controlled functional group manipulation is required. Its well-defined reactivity profile ensures reliability in multi-step synthetic routes.
2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid structure
2352035-19-7 structure
Product Name:2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid
CAS No:2352035-19-7
MF:C20H23NO5
MW:357.400326013565
CID:5562789
PubChem ID:165991943
Update Time:2025-05-21

2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-37398257
    • 2352035-19-7
    • 2-{[(benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid
    • 2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid
    • Inchi: 1S/C20H23NO5/c1-14(2)26-18-11-7-6-10-16(18)12-17(19(22)23)21-20(24)25-13-15-8-4-3-5-9-15/h3-11,14,17H,12-13H2,1-2H3,(H,21,24)(H,22,23)
    • InChI Key: GFMYGDIJNIJKND-UHFFFAOYSA-N
    • SMILES: O(C(C)C)C1C=CC=CC=1CC(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 357.15762283g/mol
  • Monoisotopic Mass: 357.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 9
  • Complexity: 448
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 84.9Ų

2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid Pricemore >>

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Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid (CAS No. 2352035-19-7)

The compound 2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid (CAS No. 2352035-19-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines a benzyloxycarbonyl (Cbz) protecting group with a propan-2-yloxy-substituted phenyl moiety, making it a versatile intermediate for peptide synthesis and drug development. Researchers are increasingly interested in this compound due to its role in modulating biological activity and enhancing drug delivery systems.

In recent years, the demand for amino acid derivatives like 2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid has surged, driven by advancements in targeted therapy and precision medicine. This compound’s ability to act as a building block for peptides aligns with the growing focus on biocompatible materials and sustainable chemistry. Users searching for "Cbz-protected amino acids" or "phenylalanine derivatives in drug design" will find this compound highly relevant, as it addresses key challenges in prodrug formulation and enzyme stability.

The structural features of CAS No. 2352035-19-7 include a carboxylic acid functional group and an aromatic ether linkage, which contribute to its solubility and reactivity profile. These properties are critical for applications in medicinal chemistry, where researchers explore its potential as a scaffold for kinase inhibitors or GPCR modulators. Searches for "aryloxy amino acid applications" or "Cbz group in peptide synthesis" often highlight this compound’s utility in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, 2-{[(Benzyloxy)carbonyl]amino}-3-[2-(propan-2-yloxy)phenyl]propanoic acid is synthesized through multi-step organic reactions, including esterification and selective deprotection. Its purity and yield are optimized for GMP-compliant production, meeting the stringent requirements of pharmaceutical intermediates. Queries such as "scale-up synthesis of protected amino acids" or "green chemistry approaches for Cbz compounds" reflect the compound’s alignment with cost-effective and eco-friendly manufacturing trends.

In summary, CAS No. 2352035-19-7 represents a cutting-edge solution for researchers tackling peptide-based therapeutics and small-molecule drug discovery. Its dual functionality as a protecting group carrier and bioactive core positions it at the forefront of innovative drug design. By addressing common search terms like "advanced amino acid derivatives" and "phenylpropanoic acid uses," this overview bridges the gap between academic inquiry and industrial application.

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